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Compound of Interest

Compound Name: sec-Butyl Crotonate

Cat. No.: B082481

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and
characterization of poly(sec-butyl crotonate) (pSBC), a polymer with potential applications in
the pharmaceutical and biomedical fields. Detailed experimental protocols for its synthesis and
characterization are included to facilitate further research and development.

Introduction to Poly(sec-butyl crotonate)

Poly(sec-butyl crotonate) is a thermoplastic polymer belonging to the polycrotonate family. It
is synthesized through the anionic polymerization of sec-butyl crotonate monomer. pSBC is
an amorphous polymer with a flexible backbone, exhibiting interesting physical and optical
properties.[1] Notably, it possesses a high glass transition temperature (Tg) and significant
extensibility below its Tg, making it a potentially valuable material for various applications,
including as a flexible optical material and for drug delivery systems where thermal stability and
mechanical integrity are crucial.[1]

Synthesis of Poly(sec-butyl crotonate)

Poly(sec-butyl crotonate) is typically synthesized via anionic polymerization. This method
allows for good control over the molecular weight and molecular weight distribution of the
polymer.

Synthesis Workflow
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Anionic Polymerization of sec-Butyl Crotonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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